Cas no 2172129-16-5 ((8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol)

• Product Name: (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol
• CAS No: 2172129-16-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6512604
• PubChem ID: 165533780
• Update Time: 2025-06-10

(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol
• EN300-1288050
• 2172129-16-5

• Inchi： 1S/C10H12O3S/c1-11-8-4-7(6-14)5-9-10(8)13-3-2-12-9/h4-5,14H,2-3,6H2,1H3
• InChI Key： QFDWMPDRJJBTCY-UHFFFAOYSA-N
• SMILES： SCC1C=C(C2=C(C=1)OCCO2)OC

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Additional information on (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol

Compound CAS No. 2172129-16-5: (8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Methanethiol

The compound with CAS No. 2172129-16-5, commonly referred to as (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanethiol, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzodioxin framework, which is a fused bicyclic system consisting of a benzene ring and a dioxane ring. The presence of the methoxy group at the 8-position and the methanethiol group at the 6-position introduces specific functional groups that influence its chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug design and development due to its ability to act as a bioisostere in certain medicinal chemistry applications. The benzodioxin system is known for its stability and ability to mimic the electronic environment of other aromatic systems, making it a valuable component in the synthesis of bioactive molecules. Researchers have explored its role in modulating enzyme activity and its potential as a scaffold for designing antioxidant agents or anti-inflammatory drugs.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the methoxy group typically requires protection-deprotection strategies to ensure regioselectivity during the synthesis. The methanethiol group, on the other hand, can be introduced via thiolation reactions under controlled conditions to avoid unwanted side reactions.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular interactions due to its aromaticity and functional groups. Studies have shown that it can form self-assembled monolayers on various surfaces, which has implications for nanotechnology applications such as sensor development or drug delivery systems. The benzodioxin framework also exhibits interesting optical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Research indicates that under aerobic conditions, the methoxy group undergoes oxidative cleavage, while the methanethiol group can be oxidized to form thiols or disulfides. These transformations highlight the importance of proper waste management practices when handling such compounds.

In conclusion, CAS No. 2172129-16-5 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in areas ranging from medicinal chemistry to materials science. As new findings emerge, this compound is expected to play an increasingly significant role in advancing technological innovations while maintaining a focus on sustainability and environmental safety.